Cas no 137234-88-9 (4-Ethyl-5-fluoropyrimidine)

4-Ethyl-5-fluoropyrimidine structure
4-Ethyl-5-fluoropyrimidine structure
Product Name:4-Ethyl-5-fluoropyrimidine
CAS No:137234-88-9
MF:C6H7FN2
MW:126.131584405899
MDL:MFCD06657566
CID:64470
PubChem ID:19074919
Update Time:2025-04-18

4-Ethyl-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-5-fluoropyrimidine
    • 4-ETHYL-5-FLUOROPYRI
    • Pyrimidine, 4-ethyl-5-fluoro- (9CI)
    • Ubidearenone
    • 4-Ethyl-5-fluoropyridine
    • 4-Ethyl-5-fluoro-pyrimidine
    • 6-ETHYL-5-FLUOROPYRIMIDINE
    • PYRIMIDINE,4-ETHYL-5-FLUORO
    • UNII-RT448KF49C
    • VORICONAZOLE IMPURITY C
    • PYRIMIDINE, 4-ETHYL-5-FLUORO-
    • RT448KF49C
    • Voriconazole specified impurity C [EP]
    • 5-fluoro-4-ethylpyrimidine
    • 4-ethyl-5-fluoropyrimidin...
    • AYZDRTRWCASUFO-UHFFFAOYSA-N
    • SBB085655
    • FCH922800
    • PC1837
    • PB21906
    • LS20618
    • RP08801
    • HP21073
    • AC-4748
    • CS-W018688
    • 4,4-OXYDIBENZENESULFONYLHYDRAZIDE
    • 137234-88-9
    • 4-Ethyl-5-fluoropyrimidine; Voriconazole Impurity C
    • MFCD06657566
    • AKOS005258652
    • AM20080276
    • (S)-3-Benzyloxy-2-hydroxy-propionicacidmethylester
    • Q27288278
    • FT-0601168
    • AS-13463
    • SY099089
    • SCHEMBL371953
    • DTXSID20160115
    • W-205499
    • VORICONAZOLE IMPURITY C [EP IMPURITY]
    • Voriconazole specified impurity C
    • DTXCID0082606
    • VORICONAZOLE IMPURITY C (EP IMPURITY)
    • DB-006801
    • MDL： MFCD06657566
    • Inchi： 1S/C6H7FN2/c1-2-6-5(7)3-8-4-9-6/h3-4H,2H2,1H3
    • InChI Key： AYZDRTRWCASUFO-UHFFFAOYSA-N
    • SMILES： FC1=CN=CN=C1CC

Computed Properties

  • Exact Mass: 126.05900
  • Monoisotopic Mass: 126.05932639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.1
  • Boiling Point: 169.5℃ at 760 mmHg
  • Flash Point: 56.3 oC
  • Refractive Index: 1.47
  • PSA: 25.78000
  • LogP: 1.17810

4-Ethyl-5-fluoropyrimidine Security Information

4-Ethyl-5-fluoropyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Ethyl-5-fluoropyrimidine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:137234-88-9)4-Ethyl-5-fluoropyrimidine
Order Number:LE18269
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:137234-88-9)4-Ethyl-5-fluoropyrimidine
Order Number:A2953
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):248.0
Email:sales@amadischem.com

4-Ethyl-5-fluoropyrimidine Related Literature

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:137234-88-9)4-Ethyl-5-fluoropyrimidine
LE18269
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:137234-88-9)4-Ethyl-5-fluoropyrimidine
A2953
Purity:99%
Quantity:25g
Price ($):248.0
Email